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Compound of Interest

Compound Name: Cyclohexyl propionate

Cat. No.: B1665103

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the safe disposal of cyclohexyl
propionate, a combustible liquid that requires careful management as hazardous waste.
Adherence to these protocols is critical for protecting personnel and the environment.

Key Safety and Disposal Information

Cyclohexyl propionate is classified as a combustible liquid and is harmful if swallowed,
inhaled, or in contact with skin.[1][2] It may also cause an allergic skin reaction and is very toxic
to aquatic life with long-lasting effects.[1][2][3] Therefore, it must be handled with appropriate
personal protective equipment (PPE) and disposed of as hazardous waste according to all
applicable local, regional, and national regulations.[1][2][4]
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Hazard Classification & Precautionary
Statements

Hazard Statement(s)

H227: Combustible liquid.[5] H302 + H312 +
H332: Harmful if swallowed, in contact with skin
or if inhaled.[3] H317: May cause an allergic
skin reaction.[2][3] H410: Very toxic to aquatic
life with long lasting effects.[3]

Precautionary Statement(s)

P210: Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking.[5]
P261: Avoid breathing mist or vapors.[3] P270:
Do not eat, drink or smoke when using this
product.[3][4] P273: Avoid release to the
environment.[3] P280: Wear protective gloves,
protective clothing, eye protection, and face
protection.[3][4][5] P301 + P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell.[4] P302 +
P352: IF ON SKIN: Wash with plenty of soap
and water.[4] P304 + P340: IF INHALED:
Remove victim to fresh air and keep at rest in a
position comfortable for breathing.[4] P391:
Collect spillage.[2][3] P501: Dispose of
contents/container to an approved waste
disposal plant.[3][4][5]

Experimental Protocol: Safe Collection and
Packaging of Cyclohexyl Propionate Waste

The following protocol details the necessary steps for the safe collection and packaging of

cyclohexyl propionate waste within a laboratory setting.

Materials:

o Chemically resistant waste container with a secure, leak-proof lid
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» Hazardous waste labels
o Personal Protective Equipment (PPE):
o Chemical-resistant gloves
o Protective clothing
o Safety goggles or face shield
e Fume hood
 Inert absorbent material (e.g., dry clay, sand, diatomaceous earth)[1]
o Spark-proof tools[5]
Procedure:

o Select an Appropriate Waste Container: Use a designated, chemically resistant container
with a secure, leak-proof lid. Ensure the container is in good condition and free from
damage.

o Label the Waste Container: Before adding any waste, affix a hazardous waste label to the
container. The label must include:

o The words "Hazardous Waste"
o The full chemical name: "Cyclohexyl propionate"
o The accumulation start date
o Associated hazards (e.g., Combustible, Harmful, Environmentally Hazardous)
e Waste Accumulation:
o Perform all waste transfers inside a certified fume hood to minimize the risk of inhalation.

o Carefully pour or transfer the cyclohexyl propionate waste into the designated container.
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o Keep the waste container securely closed at all times, except when actively adding waste.

e Handling Spills:

[e]

In case of a spill, immediately eliminate all sources of ignition (e.g., open flames, sparks).

[1]

Ventilate the area.

[e]

o

Contain the spill using an inert, non-combustible absorbent material.[4]

[¢]

Using spark-proof tools, collect the absorbed material and place it in the designated
hazardous waste container.[4][5]

[¢]

Clean the spill area thoroughly.
e When the Container is Full:

o Do not overfill the container. Leave at least 10% of headspace to allow for vapor
expansion.

o Securely fasten the lid.
o Ensure the exterior of the container is clean and free from any contamination.
o Storage Pending Disposal:

o Store the sealed and labeled container in a designated, well-ventilated satellite
accumulation area, away from incompatible materials and sources of ignition.[4][5]

» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed chemical destruction plant
or a certified hazardous waste disposal service.[2][5]

o Acceptable disposal methods include controlled incineration with flue gas scrubbing.[5]

o Do not discharge cyclohexyl propionate into sewer systems or the environment.[2][5]
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Disposal of Contaminated Packaging

Contaminated containers must also be treated as hazardous waste. Follow these steps for
proper disposal:

Triple Rinse: Triple rinse the empty container with a suitable solvent. The rinsate should be
collected and disposed of as hazardous waste.

¢ Recycle or Recondition: Once thoroughly decontaminated, the container can be offered for
recycling or reconditioning.[5]

o Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for
other purposes and then disposed of in a sanitary landfill.[5]

¢ Incineration: Combustible packaging materials may be disposed of through controlled
incineration with flue gas scrubbing.[5]

Logical Workflow for Cyclohexyl Propionate
Disposal

The following diagram illustrates the decision-making process for the proper disposal of
cyclohexyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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